Cas no 1261948-89-3 (6-(4-Carboxyphenyl)picolinic acid)

• Product Name: 6-(4-Carboxyphenyl)picolinic acid
• CAS No: 1261948-89-3
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 1037532
• PubChem ID: 53223194
• Update Time: 2025-06-14

6-(4-Carboxyphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Carboxyphenyl)picolinic acid
• 6-(4-carboxyphenyl)pyridine-2-carboxylic acid
• ACMC-209b72
• AK106615
• ANW-18780
• CTK8A9797
• KB-247036
• MolPort-015-150-362
• 6-(4-Carboxyphenyl)picolinicacid
• DTXSID80687454
• MFCD18317344
• DB-368880
• 2-Pyridinecarboxylic acid, 6-(4-carboxyphenyl)-
• BS-20259
• CS-0209123
• 1261948-89-3

• MDL： MFCD18317344
• Inchi： 1S/C13H9NO4/c15-12(16)9-6-4-8(5-7-9)10-2-1-3-11(14-10)13(17)18/h1-7H,(H,15,16)(H,17,18)
• InChI Key： RTHKLEMDIJYCDV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)N=1)=O

Computed Properties

• Exact Mass: 243.05300
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 522.6±45.0 °C at 760 mmHg
• Flash Point: 269.9±28.7 °C
• PSA: 87.49000
• LogP: 2.14500
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

6-(4-Carboxyphenyl)picolinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(4-Carboxyphenyl)picolinic acid

Comprehensive Overview of 6-(4-Carboxyphenyl)picolinic acid (CAS No. 1261948-89-3)

6-(4-Carboxyphenyl)picolinic acid (CAS No. 1261948-89-3) is a highly versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and pharmaceutical research. This compound, characterized by its unique picolinic acid and carboxyphenyl moieties, serves as a critical building block for synthesizing advanced materials and bioactive molecules. Its molecular structure, which combines aromatic and carboxylic functional groups, enables it to participate in a wide range of chemical reactions, making it invaluable for researchers and industrial applications alike.

In recent years, the demand for 6-(4-Carboxyphenyl)picolinic acid has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a ligand in metal-organic frameworks (MOFs) and as a precursor for small-molecule inhibitors. The compound's ability to form stable complexes with transition metals has opened new avenues in catalysis and nanotechnology. Additionally, its biocompatibility and low toxicity profile make it a promising candidate for biomedical applications, such as targeted drug delivery systems and diagnostic agents.

The synthesis of 6-(4-Carboxyphenyl)picolinic acid typically involves multi-step organic reactions, including cross-coupling and hydrolysis processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity and precise structural confirmation, which are crucial for its use in sensitive applications. The compound's solubility in polar solvents like dimethyl sulfoxide (DMSO) and water further enhances its utility in laboratory settings. As sustainability becomes a key focus in chemical research, greener synthesis methods for this compound are also being explored to minimize environmental impact.

From an industrial perspective, 6-(4-Carboxyphenyl)picolinic acid is increasingly used in the production of high-performance polymers and electronic materials. Its aromatic backbone contributes to the thermal stability and mechanical strength of these materials, making them suitable for applications in flexible electronics and energy storage devices. Moreover, the compound's photophysical properties have sparked interest in the development of organic light-emitting diodes (OLEDs) and sensors, aligning with the growing demand for eco-friendly technologies.

In the context of AI-driven drug discovery, 6-(4-Carboxyphenyl)picolinic acid has emerged as a valuable scaffold for virtual screening and molecular docking studies. Computational chemists leverage its structural features to design novel enzyme inhibitors and receptor modulators, addressing challenges in diseases like cancer and neurodegenerative disorders. The compound's compatibility with machine learning algorithms further accelerates the identification of potential therapeutic candidates, reflecting the intersection of chemistry and artificial intelligence.

For researchers seeking reliable sources of 6-(4-Carboxyphenyl)picolinic acid, quality control and supply chain transparency are paramount. Reputable suppliers provide detailed certificates of analysis (CoA) and MSDS documentation to ensure compliance with international standards. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines, from healthcare to sustainable materials.